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Compound of Interest

Compound Name: Mevalonic acid lithium salt

Cat. No.: B8117440 Get Quote

Essential Safety and Handling Guide for
Mevalonic Acid Lithium Salt
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Mevalonic acid lithium salt. The following

procedures are designed to ensure safe operational workflow and proper disposal, fostering a

secure laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
There are conflicting Safety Data Sheets (SDS) regarding the hazards of Mevalonic acid
lithium salt. While some sources classify it as non-hazardous[1], others indicate it may cause

skin, eye, and respiratory irritation[2]. Therefore, a cautious approach is recommended, and the

following personal protective equipment should be considered mandatory to minimize exposure

and ensure personal safety.

Table 1: Personal Protective Equipment (PPE) for Handling Mevalonic Acid Lithium Salt
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Protection Type Required PPE Specifications and Use

Eye and Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended for splash risks.

Must be ANSI Z87.1 compliant.

Goggles provide better

protection against splashes

and dust than safety

glasses[3]. A face shield

should be worn over safety

glasses or goggles when

handling bulk quantities or

solutions where splashing is a

significant risk[4].

Hand Nitrile gloves.

Disposable nitrile gloves are

suitable for incidental contact.

If prolonged contact is

anticipated or if handling a

solution, consider wearing

double gloves. Gloves should

be inspected before use and

changed immediately if

contaminated, torn, or

punctured[3][4].

Body Laboratory coat.

A standard lab coat is required

to protect skin and clothing

from potential spills[3][5].

Ensure the lab coat is fully

buttoned.

Respiratory

Not generally required if

handled in a well-ventilated

area.

Work should be conducted in a

well-ventilated laboratory or a

chemical fume hood to avoid

inhalation of dust. If weighing

or handling large quantities of

the solid form that may

generate dust, a respirator

may be necessary based on a

risk assessment[2][6].
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Foot Closed-toe shoes.

Shoes must cover the entire

foot to protect against spills

and falling objects[3][5].

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

Mevalonic acid lithium salt and ensuring a safe laboratory environment.

Storage:

Store in a tightly sealed container to prevent moisture absorption[1].

Keep in a dry, well-ventilated area[7].

Recommended storage temperature is between 2-8°C[8].

Handling:

Engineering Controls: Whenever possible, handle the solid form of Mevalonic acid lithium
salt in a chemical fume hood or a ventilated enclosure to minimize inhalation of dust.

Weighing: When weighing the solid, use a balance inside a fume hood or a ventilated

balance enclosure.

Preparing Solutions: To avoid splashing, add the solid to the solvent slowly. For dissolution,

sonication may be required for certain solvents like DMSO and water[9].

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the substance[2].

Disposal Plan
Proper disposal of Mevalonic acid lithium salt and its containers is essential to prevent

environmental contamination and comply with regulations.
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Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations[1]. Do not allow the chemical to enter drains.

Contaminated Containers: Handle uncleaned, empty containers in the same manner as the

product itself[1]. They should be disposed of as hazardous waste according to institutional

and regulatory guidelines.

Table 2: Physical and Chemical Properties of Mevalonic Acid Lithium Salt

Property Value

Appearance Solid[8]

Storage Temperature 2-8°C[8]

Solubility
Soluble in DMSO and Methanol. Soluble in

water (80 mg/mL)[9][10].

Molecular Weight 155.1 g/mol (lithium salt)[10]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Mevalonic acid
lithium salt from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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